Cas no 111205-70-0 (2-Furancarboxylic acid,5-(hydroxyamino)-3,4-diphenyl-, methyl ester)

• Product name: 2-Furancarboxylic acid,5-(hydroxyamino)-3,4-diphenyl-, methyl ester
• CAS No: 111205-70-0
• MF: C₁₈H₁₅NO₄
• MW: 309.316004991531
• CID: 214177
• PubChem ID: 159352

2-Furancarboxylic acid,5-(hydroxyamino)-3,4-diphenyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid,5-(hydroxyamino)-3,4-diphenyl-, methyl ester
• methyl 3,4-diphenyl-5-hydroxylamino-2-furaoate
• methyl 5-(hydroxyamino)-3,4-diphenylfuran-2-carboxylate
• CCRIS 5176
• Methyl 3,4-diphenyl-5-hydroxylamino-2-furoate
• 111205-70-0
• UNII-450OR86SNH
• DTXSID20149541
• 2-Furancarboxylic acid, 5-(hydroxyamino)-3,4-diphenyl-, methyl ester
• 450OR86SNH
• Q27258786

• Inchi： InChI=1S/C18H15NO4/c1-22-18(20)16-14(12-8-4-2-5-9-12)15(17(19-21)23-16)13-10-6-3-7-11-13/h2-11,19,21H,1H3
• InChI Key： VHROZHSFUMYLPL-UHFFFAOYSA-N
• SMILES： COC(C1OC(NO)=C(C2=CC=CC=C2)C=1C1=CC=CC=C1)=O

Computed Properties

• Exact Mass: 309.10015
• Monoisotopic Mass: 309.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 71.7Ų

Experimental Properties

• Density: 1.282
• Boiling Point: 500.5°Cat760mmHg
• Flash Point: 256.5°C
• Refractive Index: 1.632
• PSA: 71.7
• LogP: 4.27430